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Compound of Interest

Anti-DCBLD2/ESDN Antibody
(FA19-1)

cat. No.: B15616171

Compound Name:

For researchers, scientists, and drug development professionals utilizing flow cytometry to
study the type | transmembrane protein DCBLD2 (Discoidin, CUB and LCCL Domain
Containing 2), selecting the right antibody is critical for generating reliable and reproducible
data. This guide provides a comparative overview of commercially available DCBLD2
antibodies validated for flow cytometry, supported by experimental data and detailed protocols
to aid in your selection process.

Performance Comparison of DCBLD2 Antibodies

The selection of an appropriate antibody is paramount for the success of flow cytometry
experiments. Below is a summary of DCBLD2 antibodies that have been validated for this
application. While multiple vendors offer antibodies cited for flow cytometry, obtaining detailed,
peer-reviewed experimental data can be challenging. This comparison focuses on an antibody
from R&D Systems for which experimental data is available.
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Antibody
Name/Cat. No.

Host/Clonality

Immunogen

Manufacturer's
Recommended
Concentration

Experimental
Data
Highlights
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validated for flow
cytometry, but
lack specific
publicly available

data.

Featured Antibody Experimental Data

R&D Systems' Human/Mouse DCBLD2/ESDN PE-conjugated Antibody (FAB6269P) has
demonstrated performance in flow cytometry. The manufacturer provides data showing the
staining of both human and mouse cell lines. In both NCI-H460 and bEnd.3 cells, the antibody
produced a significant shift in fluorescence intensity compared to the isotype control, indicating
specific binding to DCBLD2 expressed on the cell surface.

Experimental Protocols

Detailed below are representative protocols for the use of the featured antibodies in flow
cytometry.

Protocol for R&D Systems Human/Mouse
DCBLD2/ESDN PE-conjugated Antibody (FAB6269P)

This protocol is based on the manufacturer's general guidelines for staining membrane-
associated proteins.

Cell Preparation:

» Harvest cells and wash with a suitable buffer (e.g., PBS).

e Resuspend the cells in a staining buffer (e.g., PBS with 1% BSA).
o Count the cells and adjust the concentration to 1 x 1076 cells/mL.
Staining Procedure:

e Aliquot 100 pL of the cell suspension (1 x 1075 cells) into a flow cytometry tube.
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e Add the appropriate amount of the PE-conjugated DCBLD2 antibody (FAB6269P) or a PE-
conjugated isotype control antibody.

 Incubate for 30-60 minutes at 4°C in the dark.

e Wash the cells twice with 2 mL of staining buffer by centrifugation at 300 x g for 5 minutes.
o Resuspend the cell pellet in 500 pL of staining buffer.

Data Acquisition:

» Analyze the samples on a flow cytometer equipped with a laser for PE excitation (e.g., 488
nm or 561 nm).

e Collect data for at least 10,000 events per sample.
» Gate on the cell population of interest based on forward and side scatter properties.

e Analyze the PE fluorescence to determine the percentage of DCBLD2-positive cells and the
mean fluorescence intensity.

DCBLD2 Signaling Pathways

DCBLD?2 is implicated in several key signaling pathways related to cell growth, migration, and
angiogenesis. It has been shown to interact with receptor tyrosine kinases (RTKs) and
influence pathways such as PI3K-AKT, Ras, and Rapl. Furthermore, DCBLD2 plays a role in
epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis.
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Experimental Workflow for Antibody Validation

The following diagram outlines a typical workflow for validating a new antibody for flow
cytometry.

Flow Cytometry Antibody Validation Workflow
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Conclusion

Based on currently available data, the R&D Systems Human/Mouse DCBLD2/ESDN PE-
conjugated Antibody (FAB6269P) and its unconjugated counterpart (AF6269) are strong
candidates for flow cytometric analysis of DCBLD2. The availability of manufacturer-provided
data demonstrating specificity on both human and mouse cell lines provides a degree of
confidence in their performance. For other listed antibodies, it is highly recommended to
request flow cytometry data from the vendors or perform in-house validation before committing
to large-scale experiments. As with any antibody, optimal performance will be dependent on the
specific cell type and experimental conditions, necessitating thorough optimization.

« To cite this document: BenchChem. [Choosing the Best DCBLD2 Antibody for Flow
Cytometry: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616171#choosing-the-best-dcbld2-antibody-for-
flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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